N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide

• IUPAC Name: N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C16H14N2OS/c1-10-3-8-14-15(9-10)20-16(18-14)12-4-6-13(7-5-12)17-11(2)19/h3-9H,1-2H3,(H,17,19)
• InChI Key: NMOPQIFCMATAKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C16H14N2OS
• DSSTOX Substance ID: DTXSID90355071
• Molecular Weight: 282.4 g/mol
• CAS RN: 10205-61-5

Description

“N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide” is a chemical compound with the molecular formula C24H21N3O2S2 and a molecular weight of 447.57244. It is a derivative of benzothiazole, a class of compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Scientific Research Applications

Antimicrobial Activity

Thiazoles, including our compound of interest, have demonstrated antimicrobial properties. For instance, sulfazole (a thiazole derivative) exhibits antimicrobial effects. .

Anticancer Potential

The compound’s structure suggests it could be a promising candidate for cancer research. Thiazofurin, another thiazole derivative, has shown anticancer activity. .

Anti-Inflammatory Effects

Thiazoles have been investigated for their anti-inflammatory properties. .

Anti-Alzheimer’s Potential

Given the growing interest in Alzheimer’s disease, exploring our compound’s impact on neurodegenerative processes could be worthwhile. .

Mechanism of Action

Target of Action

The compound N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide, also known as N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)acetamide, is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been shown to target DprE1, a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis .

Mode of Action

The compound interacts with its target, DprE1, inhibiting its function . This interaction disrupts the normal cell wall biosynthesis process of Mycobacterium tuberculosis, leading to the bacterium’s death .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the cell wall biosynthesis pathway of Mycobacterium tuberculosis . By inhibiting DprE1, the compound prevents the formation of decaprenylphosphoryl-β-D-ribose-2’-epimerase, a critical component of the cell wall . This disruption leads to downstream effects, including compromised cell wall integrity and eventual cell death .

Pharmacokinetics

Benzothiazole derivatives are generally known for their good absorption and distribution profiles, which contribute to their bioavailability .

Result of Action

The primary result of the compound’s action is the inhibition of Mycobacterium tuberculosis growth . By targeting and inhibiting DprE1, the compound disrupts cell wall biosynthesis, leading to the death of the bacterium .

Action Environment

The efficacy and stability of the compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s ionization state, potentially impacting its absorption and distribution . Additionally, the presence of other substances, such as proteins or lipids, can affect the compound’s solubility and hence its bioavailability .